(E)-1-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H23N3OS/c1-21-14-11-20-19(21)24-15-17-9-12-22(13-10-17)18(23)8-7-16-5-3-2-4-6-16/h2-8,11,14,17H,9-10,12-13,15H2,1H3/b8-7+
• InChI Key: PBLSVOPDTSZIGX-BQYQJAHWSA-N
• Canonical SMILES: CN1C=CN=C1SCC2CCN(CC2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN1C=CN=C1SCC2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

(E)-1-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidin-1-yl)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C19H23N3OS and its molecular weight is 341.47. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Anticancer Activity

Research has shown that compounds structurally related to imidazole derivatives, including those with piperidine and phenyl groups, have been designed and tested as antiviral agents, particularly against rhinoviruses (Hamdouchi et al., 1999). Furthermore, benzimidazole derivatives have demonstrated significant anticancer activity, with certain compounds exhibiting inhibition against human cancer cell lines, highlighting their potential in cancer treatment research (Boddu et al., 2018).

Corrosion Inhibition

Benzimidazole derivatives have also been investigated for their corrosion inhibition properties on steel in acidic environments, showcasing the chemical versatility and application of these compounds in industrial settings (Yadav et al., 2016).

Glycosidase Inhibition

Compounds featuring the imidazole moiety have been synthesized and evaluated as glycosidase inhibitors, indicating their potential use in the development of therapeutic agents for diseases related to glycosidase activity (Dubost et al., 2006).

Antimicrobial Activity

Novel imidazole-containing compounds have been synthesized and demonstrated preliminary in vitro antibacterial and antituberculosis activity, suggesting their applicability in addressing infectious diseases (Kalaria et al., 2014).